Cas no 1280786-78-8 (3-Bromo-2-methyl-6-propoxypyridine)

• Product Name: 3-Bromo-2-methyl-6-propoxypyridine
• CAS No: 1280786-78-8
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD18783193
• CID: 1024826
• PubChem ID: 53217418
• Update Time: 2025-10-06

3-Bromo-2-methyl-6-propoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-methyl-6-propoxypyridine
• A889073
• 1280786-78-8
• MFCD18783193
• BS-20585
• CS-0443931
• Pyridine, 3-bromo-2-methyl-6-propoxy-
• DTXSID30682459
• AKOS015892001
• SCHEMBL15918541

• MDL： MFCD18783193
• Inchi： 1S/C9H12BrNO/c1-3-6-12-9-5-4-8(10)7(2)11-9/h4-5H,3,6H2,1-2H3
• InChI Key： LUGOFOMTYGNWHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1C)OCCC

Computed Properties

• Exact Mass: 229.01000
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.94130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Bromo-2-methyl-6-propoxypyridine

Introduction to 3-Bromo-2-methyl-6-propoxypyridine (CAS No: 1280786-78-8)

3-Bromo-2-methyl-6-propoxypyridine is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural properties and versatile reactivity. This pyridine derivative, identified by the CAS number 1280786-78-8, has garnered considerable attention due to its potential applications in the synthesis of biologically active molecules. The presence of a bromine substituent at the 3-position, combined with a methyl group at the 2-position and a propoxy group at the 6-position, imparts distinct chemical characteristics that make it a valuable intermediate in organic synthesis.

The compound's molecular structure contributes to its reactivity, enabling it to participate in various chemical transformations such as nucleophilic aromatic substitution, cross-coupling reactions, and functional group interconversions. These properties are particularly useful in the development of novel pharmaceutical agents, where precise structural modifications can enhance biological activity and selectivity. The 3-Bromo-2-methyl-6-propoxypyridine scaffold has been explored in numerous synthetic pathways, underscoring its importance in medicinal chemistry.

Recent advancements in the field of drug discovery have highlighted the utility of 3-Bromo-2-methyl-6-propoxypyridine in the design of small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its role as a key intermediate in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The bromine atom at the 3-position serves as an ideal site for palladium-catalyzed cross-coupling reactions, facilitating the introduction of diverse functional groups while maintaining structural integrity.

Moreover, the propoxy group at the 6-position introduces polarity and solubility characteristics that can influence drug bioavailability and pharmacokinetic profiles. This feature has been leveraged in optimizing lead compounds for better membrane permeability and metabolic stability. The 3-Bromo-2-methyl-6-propoxypyridine derivative has also been investigated for its potential in developing agrochemicals, where its structural motifs contribute to pest resistance and crop protection.

In terms of synthetic methodologies, researchers have utilized 3-Bromo-2-methyl-6-propoxypyridine as a precursor in multi-step syntheses involving Buchwald-Hartwig amination, Suzuki-Miyaura coupling, and Heck reaction protocols. These transformations have enabled the construction of complex heterocyclic frameworks with high precision. The compound's stability under various reaction conditions further enhances its appeal as a synthetic building block.

One notable application of 3-Bromo-2-methyl-6-propoxypyridine is in the development of antiviral agents. The pyridine core is a common pharmacophore in drugs targeting viral proteases and polymerases. By modifying substituents such as bromine and propoxy groups, chemists can fine-tune binding interactions with viral targets, improving efficacy and reducing side effects. Preliminary studies have shown promising results when incorporating this scaffold into antiviral drug candidates.

The agrochemical sector has also benefited from the use of 3-Bromo-2-methyl-6-propoxypyridine, particularly in formulating novel herbicides and fungicides. Its structural features allow for selective interaction with biological targets in plants, offering solutions to emerging resistance issues. The compound's versatility in chemical modifications ensures that it remains relevant in addressing evolving agricultural challenges.

From a computational chemistry perspective, 3-Bromo-2-methyl-6-propoxypyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These simulations have provided insights into binding affinities, enzyme kinetics, and drug-receptor docking interactions. Such data are invaluable for guiding experimental design and optimizing lead compounds before they enter clinical trials.

The environmental impact of using 3-Bromo-2-methyl-6-propoxypyridine as an intermediate has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Catalytic processes and solvent-free reactions are among the innovations being explored to enhance sustainability without compromising yield or purity.

In conclusion,3-Bromo-2-methyl-6-propoxypyridine (CAS No: 1280786-78-8) represents a versatile and valuable compound in pharmaceutical and agrochemical research. Its unique structural features enable diverse synthetic applications, making it indispensable for developing next-generation therapeutics and crop protection agents. As research continues to uncover new possibilities for this compound,3-Bromo-2-methyl-6-propoxypyridine is poised to remain at the forefront of innovation in medicinal chemistry.